Cas no 2228479-63-6 (O-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)hydroxylamine)

O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine is a specialized heterocyclic compound featuring a chlorinated pyrrolopyrimidine core functionalized with a hydroxylamine-O-methyl group. This structure imparts reactivity suitable for nucleophilic substitution and further derivatization, making it valuable in medicinal chemistry and pharmaceutical research. The chloro substituent at the 4-position enhances electrophilicity, facilitating cross-coupling reactions, while the hydroxylamine moiety offers potential for chelation or bioisosteric replacement. Its pyrrolopyrimidine scaffold is of interest in kinase inhibitor design due to its resemblance to purine bases. The compound’s synthetic utility lies in its versatility as an intermediate for constructing biologically active molecules, particularly in targeted drug discovery applications.
O-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)hydroxylamine structure
2228479-63-6 structure
Product Name:O-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)hydroxylamine
CAS No:2228479-63-6
MF:C7H7ClN4O
MW:198.609679460526
CID:6292684
PubChem ID:165945217
Update Time:2025-05-30

O-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)hydroxylamine Chemical and Physical Properties

Names and Identifiers

    • O-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)hydroxylamine
    • EN300-1995852
    • 2228479-63-6
    • O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
    • Inchi: 1S/C7H7ClN4O/c8-6-5-4(2-13-9)1-10-7(5)12-3-11-6/h1,3H,2,9H2,(H,10,11,12)
    • InChI Key: MMNDTSKQKZVQHT-UHFFFAOYSA-N
    • SMILES: ClC1=C2C(=NC=N1)NC=C2CON

Computed Properties

  • Exact Mass: 198.0308386g/mol
  • Monoisotopic Mass: 198.0308386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 76.8Ų

O-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)hydroxylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1995852-0.05g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
0.05g
$1188.0 2023-09-16
Enamine
EN300-1995852-0.1g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
0.1g
$1244.0 2023-09-16
Enamine
EN300-1995852-0.25g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
0.25g
$1300.0 2023-09-16
Enamine
EN300-1995852-0.5g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
0.5g
$1357.0 2023-09-16
Enamine
EN300-1995852-1.0g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
1g
$1414.0 2023-05-24
Enamine
EN300-1995852-2.5g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
2.5g
$2771.0 2023-09-16
Enamine
EN300-1995852-5.0g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
5g
$4102.0 2023-05-24
Enamine
EN300-1995852-10.0g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
10g
$6082.0 2023-05-24
Enamine
EN300-1995852-1g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
1g
$1414.0 2023-09-16
Enamine
EN300-1995852-5g
O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine
2228479-63-6
5g
$4102.0 2023-09-16

Additional information on O-({4-chloro-7H-pyrrolo2,3-dpyrimidin-5-yl}methyl)hydroxylamine

Comprehensive Overview of O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine (CAS No. 2228479-63-6)

O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine (CAS No. 2228479-63-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrrolo[2,3-d]pyrimidine core, is a subject of interest due to its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which include a chloro substituent and a hydroxylamine moiety, making it a versatile intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine has surged, driven by their role in designing kinase inhibitors and anticancer agents. The compound's CAS No. 2228479-63-6 is frequently searched in academic and industrial databases, reflecting its relevance in modern medicinal chemistry. Its pyrrolopyrimidine scaffold is analogous to purine bases, enabling interactions with enzymes and receptors involved in critical cellular processes.

One of the most discussed topics in the context of O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine is its potential as a building block for targeted therapies. With the rise of precision medicine, researchers are exploring how such compounds can be tailored to address specific genetic mutations or pathways. For instance, modifications to the hydroxylamine group could enhance the compound's ability to modulate protein-protein interactions, a hot topic in drug design forums.

From a synthetic chemistry perspective, the compound's 4-chloro substituent offers a reactive site for further functionalization, making it a valuable precursor for structure-activity relationship (SAR) studies. Laboratories focusing on small molecule therapeutics often highlight its utility in creating libraries of derivatives for high-throughput screening. This aligns with the growing trend of fragment-based drug discovery, where smaller molecules like CAS No. 2228479-63-6 serve as starting points for optimizing drug candidates.

Another area of interest is the compound's potential role in epigenetics. Given the increasing focus on epigenetic modifiers in treating diseases like cancer and neurodegenerative disorders, O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine could be explored for its ability to influence histone modifications or DNA methylation. Such applications are frequently searched in connection with biomarker discovery and personalized medicine.

In summary, O-({4-chloro-7H-pyrrolo[2,3-d]pyrimidin-5-yl}methyl)hydroxylamine (CAS No. 2228479-63-6) represents a promising avenue for research in medicinal chemistry and biopharmaceuticals. Its structural versatility and relevance to contemporary scientific challenges ensure its continued prominence in both academic and industrial settings. As the field evolves, this compound is likely to remain a focal point for innovations in therapeutic development and molecular design.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd